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Compound of Interest

Compound Name: 5-Fluoro-2-methoxypyridin-4-ol

CAS No.: 51173-14-9

Cat. No.: B3042125

Get Quote

Fluorinated heterocyclic compounds are cornerstones of modern medicinal chemistry, with the

strategic incorporation of fluorine atoms often leading to enhanced metabolic stability, binding

affinity, and bioavailability of drug candidates.[1][2] The title compound, 5-fluoro-2-
methoxypyridin-4-ol, represents a scaffold of significant interest, combining the electronic

effects of a fluorine substituent with the hydrogen-bonding capabilities of a hydroxyl group and

the metabolic influence of a methoxy group on a pyridine core. Elucidating the precise structure

of such molecules is a critical first step in understanding their potential as therapeutic agents.

This guide will walk through a logical, multi-technique approach to unequivocally confirm the

molecular structure of 5-fluoro-2-methoxypyridin-4-ol.

A Multi-faceted Approach to Structure Elucidation
The definitive confirmation of a novel chemical structure rarely relies on a single analytical

technique. Instead, a confluence of data from multiple orthogonal methods provides the

necessary evidence to build an unassailable structural hypothesis. Our elucidation workflow for

5-fluoro-2-methoxypyridin-4-ol integrates Mass Spectrometry, multi-nuclear Nuclear

Magnetic Resonance (NMR) spectroscopy, and for absolute confirmation in the solid state,

Single Crystal X-ray Diffraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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